(E)-4-(Dimethylamino)-N-[2-(1H-indazol-6-yl)ethyl]but-2-enamide

• IUPAC Name: (E)-4-(dimethylamino)-N-[2-(1H-indazol-6-yl)ethyl]but-2-enamide
• InChI: InChI=1S/C15H20N4O/c1-19(2)9-3-4-15(20)16-8-7-12-5-6-13-11-17-18-14(13)10-12/h3-6,10-11H,7-9H2,1-2H3,(H,16,20)(H,17,18)/b4-3+
• InChI Key: VXFJMCRWBWRHNZ-ONEGZZNKSA-N
• Canonical SMILES: CN(C)CC=CC(=O)NCCC1=CC2=C(C=C1)C=NN2
• Isomeric SMILES: CN(C)C/C=C/C(=O)NCCC1=CC2=C(C=C1)C=NN2
• Molecular Formula: C15H20N4O
• Molecular Weight: 272.35 g/mol

Description

The compound “(E)-4-(Dimethylamino)-N-[2-(1H-indazol-6-yl)ethyl]but-2-enamide” is a complex organic molecule. It contains an indazole group, which is a type of heterocycle that’s often found in various pharmaceuticals. It also contains a dimethylamino group, which is commonly used in organic chemistry.

Synthesis Analysis

While specific synthesis methods for this compound aren’t available, there have been recent advances in the synthesis of substituted imidazoles, which are key components to functional molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as polarity, molecular weight, and functional groups would all play a role.

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. For example, many drugs containing an indazole group act by interacting with biological receptors.

Future Directions

Future research could potentially explore the synthesis, properties, and uses of this compound in more detail. Given the presence of an indazole group, it might be particularly interesting to explore potential pharmaceutical applications.